Cas no 5448-40-8 (Benzamide,N,N-dibutyl-2-methyl-)
5448-40-8 structure
Product Name:Benzamide,N,N-dibutyl-2-methyl-
CAS No:5448-40-8
MF:C16H25NO
MW:247.375804662704
CID:368589
PubChem ID:226957
Update Time:2025-04-19
Benzamide,N,N-dibutyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N,N-dibutyl-2-methyl-
- N,N-dibutyl-2-methyl-benzamide
- DTXSID30969656
- NSC17946
- WCIGOPWNVVZWOT-UHFFFAOYSA-N
- 5448-40-8
- SCHEMBL10456699
- Benzamide, 2-methyl-N,N-di(butyl)-
- AO-854/11634280
- NSC-17946
- n,n-dibutyl-2-methylbenzamide
- AKOS003853431
-
- Inchi: 1S/C16H25NO/c1-4-6-12-17(13-7-5-2)16(18)15-11-9-8-10-14(15)3/h8-11H,4-7,12-13H2,1-3H3
- InChI Key: WCIGOPWNVVZWOT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C)N(CCCC)CCCC
Computed Properties
- Exact Mass: 247.19400
- Monoisotopic Mass: 247.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 0.951
- Boiling Point: 376.1°Cat760mmHg
- Flash Point: 163.2°C
- Refractive Index: 1.563
- PSA: 20.31000
- LogP: 4.03740
Benzamide,N,N-dibutyl-2-methyl- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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